1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)sulfonyl)-1H-indol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[3-[(3-nitrophenyl)methylsulfonyl]indol-1-yl]ethanone
• InChI: InChI=1S/C23H25N3O5S/c27-23(24-12-5-1-2-6-13-24)16-25-15-22(20-10-3-4-11-21(20)25)32(30,31)17-18-8-7-9-19(14-18)26(28)29/h3-4,7-11,14-15H,1-2,5-6,12-13,16-17H2
• InChI Key: ONPULFYVHCNNNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H25N3O5S
• Molecular Weight: 455.5 g/mol

Description

1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)sulfonyl)-1H-indol-1-yl)ethanone is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a ketone derivative that has been synthesized using different methods, and its mechanism of action has been studied extensively. In

Scientific Research Applications

Novel Synthesis Techniques

Phosphine-Catalyzed Cyclization for Benzoazapinones : A phosphine-catalyzed intermolecular cyclization method enables the construction of benzo[ b]azepin-3-ones, a structural core relevant to various bioactive molecules. This method demonstrates an efficient synthesis route under mild conditions, highlighting its utility in generating compounds with potential therapeutic applications (Zhang et al., 2019).

Aza-[5 + 2] Cycloaddition for Diazepines : The synthesis of 1,4-diazepines via aza-[5 + 2] cycloaddition of indoloazomethine ylides showcases a novel approach to constructing C-sulfonylated heterocycles. This method emphasizes the strategic migration of sulfonyl groups, contributing to the development of compounds with significant structural complexity (Heo et al., 2020).

Advancements in Heterocyclic Compound Synthesis

Rhodium-Catalyzed Domino Synthesis : An efficient protocol for synthesizing azepino fused diindoles through rhodium-catalyzed reactions with isatin tethered N-sulfonyl-1,2,3-triazoles and indoles has been developed. This advancement demonstrates the compound's utility in facilitating complex molecular architectures, offering a broad substrate scope and high yields, which is essential for generating bioactive molecules (Kahar et al., 2020).

Sulfonylcarbamimidic Azides Synthesis : Research into the reactivity of sulfonyl chlorides with aminotetrazole to produce sulfonylcarbamimidic azides reveals pathways for synthesizing nitrogen-containing heterocycles. This research contributes to the understanding of sulfonyl group transformations and their application in constructing complex heterocyclic structures (PeetNorton et al., 1987).